Cas no 1880285-84-6 (4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine
• CAS No: 1880285-84-6
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6518116
• PubChem ID: 165962353
• Update Time: 2025-10-28

4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine
• 4-methyl-1-[(4-methylcyclohexyl)methyl]-1H-pyrazol-3-amine
• 1880285-84-6
• EN300-1108782

• Inchi： 1S/C12H21N3/c1-9-3-5-11(6-4-9)8-15-7-10(2)12(13)14-15/h7,9,11H,3-6,8H2,1-2H3,(H2,13,14)
• InChI Key： KQYRYEUSKSDDTN-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CC1CCC(C)CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine

Introduction to 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine (CAS No. 1880285-84-6)

4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine, with the CAS number 1880285-84-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine consists of a pyrazole ring substituted with a 4-methylcyclohexylmethyl group and a methyl group at the 4-position. The cyclohexyl ring provides additional steric bulk and hydrophobicity, which can influence the compound's pharmacokinetic properties and biological activity. The presence of the methyl groups further modulates the electronic and steric properties of the molecule, potentially enhancing its binding affinity to specific biological targets.

Recent studies have explored the potential therapeutic applications of 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human peripheral blood mononuclear cells (PBMCs). This suggests that 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine has also been investigated for its analgesic effects. Preclinical studies in animal models have demonstrated that this compound can significantly reduce pain responses in both acute and chronic pain models. The mechanism underlying its analgesic activity is thought to involve modulation of nociceptive pathways in the central nervous system, possibly through interactions with opioid receptors or other pain-related signaling pathways.

The pharmacokinetic profile of 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine has been studied to assess its suitability for therapeutic use. In vitro metabolic stability assays have shown that this compound exhibits good stability in human liver microsomes, indicating that it is unlikely to be rapidly metabolized in vivo. Additionally, preliminary pharmacokinetic studies in rodents have revealed favorable oral bioavailability and a reasonable half-life, suggesting that it may be suitable for oral administration in humans.

Safety and toxicity assessments are crucial for evaluating the potential clinical utility of any new drug candidate. Preclinical toxicity studies of 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support further clinical development of this compound.

The potential therapeutic applications of 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine are not limited to anti-inflammatory and analgesic effects. Ongoing research is exploring its activity against other biological targets, such as enzymes involved in metabolic disorders and receptors implicated in neurological disorders. For example, preliminary studies have indicated that this compound may have potential as a modulator of PPARgamma, a nuclear receptor involved in glucose metabolism and insulin sensitivity.

In conclusion, 4-methyl-1-(4-methylcyclohexyl)methyl-1H-pyrazol-3-amine (CAS No. 1880285-84-6) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its mechanisms of action and potential clinical applications will provide valuable insights into its utility in treating various diseases and conditions.